molecular formula C17H22Cl2N2 B13742221 1,2,3,4-Tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride CAS No. 34811-17-1

1,2,3,4-Tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride

Cat. No.: B13742221
CAS No.: 34811-17-1
M. Wt: 325.3 g/mol
InChI Key: NALCMLCTPXZGKH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,2,3,4-Tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride is a structurally modified derivative of the acridinamine class, characterized by a chloro substituent at position 7 and an isobutyl group attached to the 9-amino nitrogen. This compound shares a tetrahydroacridine core with Tacrine (1,2,3,4-tetrahydroacridin-9-amine hydrochloride), a well-known acetylcholinesterase inhibitor historically used in Alzheimer’s disease research . The addition of the chloro and isobutyl groups aims to modulate pharmacological properties such as target binding affinity, metabolic stability, and solubility.

Properties

CAS No.

34811-17-1

Molecular Formula

C17H22Cl2N2

Molecular Weight

325.3 g/mol

IUPAC Name

(7-chloro-1,2,3,4-tetrahydroacridin-9-yl)-(2-methylpropyl)azanium;chloride

InChI

InChI=1S/C17H21ClN2.ClH/c1-11(2)10-19-17-13-5-3-4-6-15(13)20-16-8-7-12(18)9-14(16)17;/h7-9,11H,3-6,10H2,1-2H3,(H,19,20);1H

InChI Key

NALCMLCTPXZGKH-UHFFFAOYSA-N

Canonical SMILES

CC(C)C[NH2+]C1=C2CCCCC2=NC3=C1C=C(C=C3)Cl.[Cl-]

Origin of Product

United States

Biological Activity

1,2,3,4-Tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride is a compound derived from acridine, notable for its diverse biological activities. This article explores its biological activity, synthesis methods, structural characteristics, and potential therapeutic applications.

Chemical Structure and Properties

The compound features a tetrahydroacridine structure with the following key attributes:

  • Chlorine atom at the 7-position.
  • Isobutyl group attached to the nitrogen atom of the acridine ring.
  • Typically exists as a hydrochloride salt , enhancing its solubility in water.

The structural formula can be represented as follows:

C15H19ClN2\text{C}_{15}\text{H}_{19}\text{ClN}_2

Synthesis Methods

The synthesis of 1,2,3,4-Tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride can be achieved through various methods. A common approach involves the reaction of 9-aminoacridine with chloroacetyl chloride in the presence of a base like triethylamine. This method requires careful handling due to potential hazards associated with some reagents used.

Biological Activities

1,2,3,4-Tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride exhibits several significant biological activities:

  • Antimicrobial Activity : Studies indicate that compounds with similar structures demonstrate antimicrobial properties against both Gram-positive and Gram-negative bacteria.
  • Cytotoxic Effects : The compound has shown promising cytotoxicity against various cancer cell lines, particularly breast cancer cell lines such as MCF-7 and MDA-MB-231.
  • Neuroprotective Properties : Its interaction with neurotransmitter systems suggests potential neuroprotective effects, making it a candidate for treating neurodegenerative diseases.

Comparative Analysis with Similar Compounds

The following table compares 1,2,3,4-Tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride with structurally similar compounds:

Compound NameStructure TypeUnique Features
9-Aminoacridine Acridine derivativeLacks tetrahydro structure; more basic properties
Tiazofurin Nucleoside analogueAntiviral activity; different mechanism of action
Benzimidazole Derivative Heterocyclic compoundExhibits antiproliferative activity; distinct pharmacophore
1-Methyl-2-(3-{2-[Aminopropyl]phenyl})benzimidazole Benzimidazole derivativeDifferent biological targets; unique side chains

Case Studies and Research Findings

Recent studies have highlighted the biological efficacy of 1,2,3,4-Tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride:

  • Anticancer Research : A study demonstrated that this compound significantly inhibited the proliferation of MCF-7 cells with an IC50 value indicative of its potency against breast cancer cells .
  • Neuropharmacological Studies : Research focusing on cholinesterase inhibition revealed that this compound could enhance cholinergic neurotransmission, suggesting potential applications in treating Alzheimer's disease .
  • Antimicrobial Effectiveness : In vitro assays showed that it effectively inhibited bacterial growth in several strains including Staphylococcus aureus and Escherichia coli, highlighting its potential as an antimicrobial agent .

Comparison with Similar Compounds

Table 1: Key Structural and Pharmacological Features of Selected Acridinamine Derivatives

Compound Name Substituents (Position) Molecular Formula Molecular Weight (g/mol) CAS Number Biological Activity Applications References
1,2,3,4-Tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride 7-Cl, 9-N-(isobutyl) Not provided Not provided Not provided Potential cholinesterase modulation Neurological research
9-Chloro-8-fluoro-7-methyl-1,2,3,4-tetrahydroacridine 7-CH3, 8-F, 9-Cl C14H13ClFN 249.71 1909337-08-1 Unspecified bioactivity Pharmaceuticals, agrochemicals, material science
7-Chloro-9-phenyl-1,2,3,4-tetrahydroacridine 7-Cl, 9-Ph C19H17ClN ~296.8 (calculated) Not provided Research-oriented Synthetic intermediates
7-Chloro-1,2,3,4-tetrahydroacridin-9-amine (Tacrine Analogue 3) 7-Cl, 9-NH2 C13H14ClN2 ~235.7 (calculated) Not provided Enhanced cholinesterase inhibition vs. Tacrine Alzheimer’s disease research
Tacrine Hydrochloride 9-NH2 (hydrochloride) C13H15ClN2 234.72 (anhydrous) 321-64-2 Acetylcholinesterase inhibition FDA-approved for Alzheimer’s (discontinued)

Key Comparative Insights

Substituent Effects on Bioactivity

  • Chloro Substituent : The addition of chlorine at position 7 (common in all listed compounds) is associated with enhanced electronic effects and binding affinity to cholinesterases. For example, 7-Chloro-1,2,3,4-tetrahydroacridin-9-amine (Tacrine Analogue 3) demonstrates superior acetylcholinesterase inhibition compared to unmodified Tacrine .
  • However, this modification may alter metabolic pathways, reducing hepatic toxicity risks observed in Tacrine .
  • Fluorine and Methyl Groups : 9-Chloro-8-fluoro-7-methyl-1,2,3,4-tetrahydroacridine () incorporates fluorine and methyl groups, which may enhance stability and diversify applications in agrochemicals and material science due to altered reactivity .

Preparation Methods

Starting Materials and Key Reactions

  • The synthesis begins with 4-chloroaniline and succinic anhydride , which react under reflux in an organic solvent such as ethylene dichloride or tetrahydrofuran (THF) to form 4-(4-chloroanilino)-4-ketobutyric acid.
  • This intermediate undergoes a Friedel-Crafts type cyclization catalyzed by anhydrous aluminum chloride (AlCl3) at 55–70°C for 4–6 hours, producing 7-chloro-3,4-tetrahydrobenzo[b]azepine-5-one derivatives.
  • Subsequent workup with hydrochloric acid (3N to 6N) and organic phase separation yields the key tetrahydroacridine intermediate.

Reaction Conditions and Yields

Step Reagents/Conditions Temperature (°C) Time (hours) Yield (%) Notes
Formation of ketobutyric acid 4-chloroaniline + succinic anhydride in solvent Reflux 4–8 - Organic solvent removal and acidification
Cyclization AlCl3 (2.5–3.0 eq), ethylene dichloride 55–70 4–6 91.3 AlCl3 eq critical for reaction rate
Acid workup and extraction HCl (3N–6N), separation, drying Room temp - - Organic phase dried and concentrated
  • The molar ratio of AlCl3 to intermediate is critical; less than 2.5 eq slows reaction, more than 3 eq complicates separation and waste treatment.

Formation of Hydrochloride Salt

  • After the amination step, the free base of 1,2,3,4-tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine is converted into its hydrochloride salt by treatment with hydrochloric acid.
  • This step enhances compound stability, solubility, and facilitates isolation as a solid.

Summary Table of Preparation Methods

Stage Key Reagents/Conditions Temperature (°C) Time (hours) Yield (%) Remarks
1. Ketobutyric acid formation 4-chloroaniline + succinic anhydride, reflux ~100 (reflux) 4–8 - Organic solvent removal and acidification
2. Cyclization AlCl3 (2.5–3.0 eq), ethylene dichloride 55–70 4–6 91.3 Critical AlCl3 ratio for efficiency
3. Amination Alkoxide solution + isobutyl amine, reflux Reflux (~78) 6.5 (2.5 + 4) Improved One-pot synthesis, avoids intermediate isolation
4. Hydrochloride salt formation HCl addition Room temp - - Enhances stability and isolation

Research Findings and Notes

  • The use of anhydrous aluminum chloride in precise molar ratios is pivotal for efficient cyclization and high yield of the tetrahydroacridine core.
  • The one-pot amination method significantly improves product yields by preventing side reactions such as transesterification and minimizing intermediate handling.
  • Reaction temperatures are carefully controlled to avoid decomposition or side reactions, especially during acid workup and amination steps.
  • The hydrochloride salt form is preferred for pharmaceutical applications due to improved physicochemical properties.

Concluding Remarks

The preparation of 1,2,3,4-tetrahydro-7-chloro-N-(isobutyl)-9-acridinamine hydrochloride involves a well-established multi-step synthetic process combining Friedel-Crafts cyclization and nucleophilic aromatic substitution, followed by salt formation. The optimization of reaction conditions, particularly reagent stoichiometry and temperature control, is critical to achieving high purity and yield. The one-pot amination approach represents a significant advancement in the synthesis of acridine derivatives, enhancing efficiency and scalability.

Q & A

Q. What are the critical structural and functional features of this compound that determine its reactivity in synthetic pathways?

The compound’s acridine core, chloro substituent at position 7, isobutyl amine group at position 9, and hydrochloride salt form are key to its reactivity. The chloro group enhances electrophilic substitution potential, while the isobutyl chain influences steric hindrance and solubility. The tetrahydroacridine scaffold allows planar π-π interactions, critical for binding biological targets .

Q. Which spectroscopic and chromatographic methods are most reliable for characterizing purity and structural integrity?

  • Nuclear Magnetic Resonance (NMR): ¹H/¹³C NMR to confirm substituent positions and hydrogen environments (e.g., isobutyl CH₂/CH₃ signals) .
  • Mass Spectrometry (MS): ESI-MS for molecular weight verification and fragmentation patterns .
  • High-Performance Liquid Chromatography (HPLC): Reverse-phase C18 columns with UV detection (λ = 254–280 nm) to assess purity ≥95% .

Q. What are the standard synthetic routes for this compound, and what are their limitations?

A typical multi-step synthesis involves:

Acridine Core Formation: Cyclization of anthranilic acid derivatives under acidic conditions .

Chlorination: Electrophilic substitution using Cl₂ or SOCl₂ at position 7 .

Amination: Nucleophilic substitution with isobutylamine at position 9 .

Salt Formation: Reaction with HCl to yield the hydrochloride .
Limitations: Low yields (40–60%) due to competing side reactions during chlorination; requires rigorous purification .

Advanced Research Questions

Q. How can synthetic protocols be optimized to address low yields and impurity profiles?

  • Catalyst Screening: Use Lewis acids (e.g., AlCl₃) to direct chlorination regioselectivity .
  • Solvent Optimization: Polar aprotic solvents (e.g., DMF) enhance nucleophilic amination .
  • Purification: Gradient flash chromatography (silica gel, hexane/EtOAc) or recrystallization (MeOH/Et₂O) .
  • Process Monitoring: In-situ FTIR to track reaction progress and intermediate stability .

Q. How should researchers design experiments to resolve contradictions between in vitro bioactivity and in vivo efficacy?

  • Comparative Assays: Pair cell-based assays (e.g., enzyme inhibition) with rodent pharmacokinetic studies to assess bioavailability and metabolite interference .
  • Structural Modifications: Synthesize analogs (e.g., replacing isobutyl with methyl or phenyl groups) to isolate structure-activity relationships (SAR) .
  • Computational Modeling: Molecular docking (AutoDock Vina) to predict binding affinities to target proteins (e.g., DNA topoisomerases) .

Q. What methodologies are effective in analyzing discrepancies between reported biological activities and purity data?

  • Batch Analysis: Compare HPLC purity (>95%) with bioassay results across multiple synthetic batches to identify trace impurities (e.g., unreacted intermediates) as confounding factors .
  • Dose-Response Curves: Use IC₅₀/EC₅₀ values normalized to purity-adjusted concentrations .
  • Advanced Spectroscopy: LC-MS/MS to detect and quantify sub-1% impurities that may antagonize activity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.